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Compound of Interest

Compound Name: RP-001 hydrochloride

Cat. No.: B2819014 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RP-001 hydrochloride is a potent and selective picomolar agonist of the Sphingosine-1-

Phosphate Receptor 1 (S1P1), with an EC50 of 9 pM.[1] It demonstrates little to no activity on

S1P2-S1P4 receptors and only moderate affinity for the S1P5 receptor. The mechanism of

action for RP-001 hydrochloride involves the induction of internalization and polyubiquitination

of the S1P1 receptor.[1][2] This modulation of the S1P1 receptor makes RP-001
hydrochloride a valuable tool for research in areas such as immunology, inflammation, and

neurology. Understanding its solubility in common laboratory solvents is critical for the

preparation of stock solutions and the design of in vitro and in vivo experiments. Dimethyl

sulfoxide (DMSO) is a widely used aprotic solvent with a remarkable ability to dissolve a wide

range of small molecules, making it an essential solvent in drug discovery and development.

Quantitative Solubility Data
The solubility of RP-001 hydrochloride in dimethyl sulfoxide (DMSO) has been determined

and is summarized in the table below. This data is crucial for the preparation of concentrated

stock solutions for use in various experimental settings.
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Compound Solvent Solubility
Molecular Weight (
g/mol )

RP-001 hydrochloride DMSO 100 mM[2] 468.93[3]

Experimental Protocol: Determination of RP-001
Hydrochloride Solubility in DMSO
This protocol outlines a standard method for the preparation and determination of the solubility

of RP-001 hydrochloride in DMSO.

Materials:

RP-001 hydrochloride (solid powder)

Anhydrous Dimethyl sulfoxide (DMSO)

Vortex mixer

Calibrated analytical balance

Microcentrifuge tubes (e.g., 1.5 mL)

Pipettes and sterile, filtered pipette tips

Optional: Water bath sonicator

Procedure:

Preparation of the Solvent: Use high-purity, anhydrous DMSO to avoid the introduction of

water, which can affect the solubility of the compound.

Weighing the Compound: Accurately weigh a precise amount of RP-001 hydrochloride
using a calibrated analytical balance. For example, to prepare a 100 mM stock solution,

weigh out 4.69 mg of RP-001 hydrochloride (based on a molecular weight of 468.93 g/mol

).
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Dissolution: a. Add the weighed RP-001 hydrochloride to a microcentrifuge tube. b. Add the

appropriate volume of DMSO to achieve the desired concentration. For the example above,

add 100 µL of DMSO to the 4.69 mg of compound. c. Tightly cap the tube to prevent solvent

evaporation and contamination.

Solubilization: a. Vigorously vortex the solution for 1-2 minutes to facilitate dissolution. b.

Visually inspect the solution for any undissolved particulate matter. A clear solution indicates

complete dissolution. c. If particulates remain, the solution can be gently warmed (e.g., in a

37°C water bath) for a short period, followed by further vortexing. d. For compounds that are

difficult to dissolve, a brief sonication in a water bath sonicator can be employed.

Observation and Confirmation: a. After the solubilization steps, allow the solution to stand at

room temperature for a few minutes and visually inspect again for any precipitation. b. A

stable, clear solution confirms that the compound is soluble at the prepared concentration.

Storage of Stock Solutions:

Once prepared, the DMSO stock solution of RP-001 hydrochloride should be aliquoted into

smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for

long-term stability.

Signaling Pathway
RP-001 hydrochloride exerts its biological effects through the activation of the S1P1 receptor,

a G protein-coupled receptor (GPCR). The binding of RP-001 hydrochloride to S1P1 primarily

activates the Gi/o signaling pathway.
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Caption: S1P1 Receptor Signaling Pathway activated by RP-001 HCl.

Experimental Workflow
The following diagram illustrates the general workflow for preparing and utilizing a DMSO stock

solution of RP-001 hydrochloride in a typical cell-based assay.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2819014?utm_src=pdf-body-img
https://www.benchchem.com/product/b2819014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2819014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Cell-Based Assay

Weigh RP-001 HCl

Dissolve in DMSO

Vortex/Sonicate

Aliquot and Store at -20°C/-80°C

Thaw Aliquot

Use in Experiment

Prepare Working Solutions
(Dilute in Cell Culture Medium)

Treat Cells

Incubate

Analyze Results

Click to download full resolution via product page

Caption: Workflow for RP-001 HCl stock preparation and use in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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